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Compound of Interest

Compound Name: AZD5718

CAS No.: 2041076-43-9

Cat. No.: B1192256

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the potential off-target effects of AZD5718.

The following troubleshooting guides and frequently asked questions (FAQs) address specific

issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of AZD5718?

AZD5718 is a potent and reversible inhibitor of 5-lipoxygenase-activating protein (FLAP).[1]

FLAP is an essential protein in the biosynthesis of leukotrienes, which are pro-inflammatory

lipid mediators.[2] By inhibiting FLAP, AZD5718 effectively suppresses the production of all

leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4,

LTE4).[1]

Q2: Have any clinically significant off-target effects been observed for AZD5718?

In clinical trials, including first-in-human single and multiple ascending dose studies and the

Phase 2a FLAVOUR study, AZD5718 has been generally well-tolerated with no clinically
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relevant safety findings or serious adverse events attributed to the drug.[1][2] Preclinical

toxicology studies in rats and dogs also did not show any serious adverse events of clinical

significance.[3]

Q3: Were any off-target effects identified during the preclinical development of the chemical

series to which AZD5718 belongs?

Yes, earlier lead compounds in the same chemical series as AZD5718 demonstrated

cardiovascular off-target effects in preclinical studies with dogs. These effects included

increased heart rate, blood pressure, and coronary arteritis. AZD5718 was specifically

designed to mitigate these cardiovascular risks and has shown a superior safety profile

compared to these earlier compounds.[3]

Q4: Was AZD5718 screened against a broader panel of potential off-target proteins?

Yes, during its preclinical development, AZD5718 (referred to as compound 12 in the primary

literature) was evaluated against a secondary pharmacology panel of 190 targets. The results

indicated low promiscuity for off-target interactions.[3]

Q5: Were any specific, non-FLAP interactions identified in the broad panel screening?

The broad panel screening revealed a minor interaction with the adenosine transporter.

However, this interaction was observed at a concentration that provides a greater than 12-fold

safety margin compared to the predicted therapeutic exposure, and no clinical manifestations

of this interaction have been reported.[3]

Q6: Does AZD5718 inhibit cytochrome P450 (CYP) enzymes or ion channels?

Preclinical studies have shown that AZD5718 does not significantly inhibit the major

cytochrome P450 isoforms (CYP1A2, 2C8, 2C9, 2C19, 2D6, or 3A4), with IC50 values greater

than 20 µM.[3] Additionally, no significant interference with key ion channels, including hERG,

was observed.[3]
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Observed Issue Potential Cause Recommended Action

Unexpected cardiovascular

effects in preclinical models

(e.g., increased heart rate,

blood pressure)

While AZD5718 is designed to

be free of the cardiovascular

effects seen in its

predecessors, species-specific

responses or experimental

conditions could play a role.

- Verify the identity and purity

of the AZD5718 compound. -

Ensure appropriate vehicle

controls are used. - Consider

the use of a different preclinical

species, as rodents have been

shown to be insensitive to the

on-target effects of AZD5718.

[1] - Review the experimental

protocol for potential

confounding factors.

Inconsistent inhibition of

leukotriene production

This is likely related to on-

target pharmacology rather

than off-target effects. Factors

such as compound stability,

solubility, or cell permeability

can influence results.

- Confirm the final

concentration of AZD5718 in

the assay. - Assess the stability

and solubility of AZD5718

under your specific

experimental conditions. -

Refer to established protocols

for measuring leukotriene

biosynthesis.

Effects potentially related to

adenosine signaling

Given the minor off-target

interaction with the adenosine

transporter, high

concentrations of AZD5718 in

in vitro systems might

theoretically modulate

adenosine signaling.

- If adenosine-related effects

are suspected, perform a

dose-response curve to

determine if the effect is

concentration-dependent. -

Compare the effective

concentration to the known on-

target IC50 for FLAP inhibition

to assess the therapeutic

window. - Consider the use of

specific adenosine receptor

antagonists or agonists to

probe the mechanism.
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Quantitative Data Summary
Table 1: In Vitro Potency and Selectivity of AZD5718

Target/Assay Value Reference

FLAP Binding Affinity (IC50) 6.0 nM [3]

LTB4 Production in Human

Whole Blood (IC50, free)
2.0 nM [3]

Cytochrome P450 Isoforms

(1A2, 2C8, 2C9, 2C19, 2D6,

3A4) Inhibition (IC50)

> 20 µM [3]

hERG Ion Channel Inhibition

(IC50)
> 33 µM [3]

Adenosine Transporter

Interaction Margin
>12-fold [3]

Experimental Protocols
Key Experiment: Ex Vivo Leukotriene B4 (LTB4) Inhibition in Human Whole Blood

This assay is crucial for determining the on-target potency of AZD5718.

Blood Collection: Collect fresh human whole blood into heparinized tubes.

Compound Incubation: Aliquot the whole blood and incubate with various concentrations of

AZD5718 or vehicle control for a specified period (e.g., 60 minutes) at 37°C.

Stimulation: Induce leukotriene biosynthesis by adding a calcium ionophore (e.g., A23187)

and continue incubation.

Reaction Termination: Stop the reaction by adding a quenching agent and/or placing the

samples on ice.

Sample Processing: Centrifuge the samples to pellet the blood cells and collect the plasma.
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LTB4 Quantification: Measure the concentration of LTB4 in the plasma using a validated

method, such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-

mass spectrometry (LC-MS).

Data Analysis: Plot the LTB4 concentration against the AZD5718 concentration and fit the

data to a four-parameter logistic equation to determine the IC50 value.
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Click to download full resolution via product page

Caption: On-target mechanism of AZD5718 via FLAP inhibition.
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Caption: Mitigation of off-target effects in AZD5718 development.
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Off-Target Screening Panels Screening Results
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Caption: AZD5718 off-target screening workflow and results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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